Cas no 1803817-11-9 (3,4-Dimethyl-5-fluorobenzenesulfonamide)

• Product Name: 3,4-Dimethyl-5-fluorobenzenesulfonamide
• CAS No: 1803817-11-9
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 5004581
• Update Time: 2025-10-28

3,4-Dimethyl-5-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-fluorobenzenesulfonamide

• Inchi： 1S/C8H10FNO2S/c1-5-3-7(13(10,11)12)4-8(9)6(5)2/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： YDJXWCRZAKKXMH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C)C=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Additional information on 3,4-Dimethyl-5-fluorobenzenesulfonamide

Comprehensive Overview of 3,4-Dimethyl-5-fluorobenzenesulfonamide (CAS No. 1803817-11-9)

3,4-Dimethyl-5-fluorobenzenesulfonamide (CAS No. 1803817-11-9) is a specialized sulfonamide derivative with a unique molecular structure that combines a fluorinated benzene ring with sulfonamide functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both fluorine and sulfonamide groups enhances its metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

In recent years, the demand for fluorinated aromatic compounds like 3,4-Dimethyl-5-fluorobenzenesulfonamide has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antibacterial agents, aligning with the growing focus on precision medicine and sustainable agriculture. Its CAS No. 1803817-11-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The compound’s synthetic versatility allows for modifications at the sulfonamide moiety or benzene ring, enabling tailored applications. For instance, its fluorine atom contributes to improved lipophilicity and membrane permeability, critical factors in drug delivery systems. Additionally, the methyl groups at positions 3 and 4 provide steric hindrance, which can influence receptor selectivity—a hot topic in structure-activity relationship (SAR) studies.

From an industrial perspective, 3,4-Dimethyl-5-fluorobenzenesulfonamide is often discussed alongside green chemistry trends. Manufacturers are exploring catalyst-free synthesis and solvent-free reactions to produce it sustainably, addressing the environmental impact of chemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1803817-11-9, ensuring high purity for research applications. Its thermal stability and solubility profiles are also well-documented, facilitating its use in high-throughput screening platforms. These properties make it a staple in combinatorial chemistry libraries, where diverse molecular scaffolds are screened for bioactivity.

In summary, 3,4-Dimethyl-5-fluorobenzenesulfonamide (CAS No. 1803817-11-9) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug design to agrochemical innovation—underscore its importance in modern scientific endeavors. As research continues to evolve, this compound is poised to play a pivotal role in addressing challenges like antimicrobial resistance and food security, making it a subject of enduring interest.